8-fluoro-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one

• Molecular Formula: C10H7F4NO
• Molecular Weight: 233.16 g/mol
• IUPAC Name: 8-fluoro-7-(trifluoromethyl)-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H7F4NO/c11-8-6(10(12,13)14)2-1-5-3-4-15-9(16)7(5)8/h1-2H,3-4H2,(H,15,16)
• InChI Key: SEUFSIVCSNFKLP-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C=CC(=C2F)C(F)(F)F

Description

8-fluoro-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C10H7F4NO and its molecular weight is 233.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-fluoro-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-fluoro-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Sodium azide (492 mg, 7.5688 mmol) was added portion wise to a stirred solution of 7-fluoro-6-(trifluoromethyl)-2,3-dihydro-1H-inden-1-one (I-77c: 500 mg, 2.2935 mmol) in TFA (15 mL) over a period of 5 hours at 80° C. The reaction was monitored by TLC (5% methanol in CHCl3). The reaction mixture was concentrated under reduced pressure, followed by the addition of ice. The precipitated solid was filtered, washed with water (20 mL) and dried under reduced pressure to yield the crude product. Purification by column chromatography on silica gel (2% methanol in CHCl3) afforded 300 mg of the product (56.1% yield).

Synthesis routes and methods II

Procedure details

[2-(3-Fluoro-4-trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester (I-47c: 1.5 g, 5.376 mmol) was reacted with P2O5 (1.52 g, 10.75 mmol) and POCl3 (15 mL). The resulting mixture was refluxed for 1 hour at 110° C. to afford the crude product. Purification by column chromatography on silica gel (50% ethylacetate in hexane) afforded 350 mg of the product (27.97% yield).